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Introduction:

Diisopropyl sulfate (DIPS) is a dialkyl sulfate that primarily serves as a transient intermediate

in the indirect hydration of propylene to produce isopropanol.[1][2] It is not typically isolated as

a final product in large-scale industrial processes.[3] The synthesis of diisopropyl sulfate is

integral to the "strong-acid" and "weak-acid" isopropanol manufacturing processes.[1]

Understanding the considerations for its large-scale synthesis is crucial for process

optimization, safety, and impurity profiling in industries where isopropanol is a key raw material.

Recent research has also explored the use of diisopropyl sulfate as a versatile O-sulfation

reagent in laboratory settings, highlighting its reactivity.[4][5][6] This document provides

detailed application notes and protocols related to the large-scale synthesis considerations for

diisopropyl sulfate.

Physicochemical Properties of Diisopropyl Sulfate:
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Property Value Reference

CAS Number 2973-10-6 [7]

Molecular Formula C₆H₁₄O₄S [7]

Molecular Weight 182.24 g/mol [7]

Appearance Colorless, oily liquid [3]

Boiling Point
94 °C at 7 mm Hg

(decomposes)
[3]

Melting Point -19 °C [3]

Density 1.1 g/cm³ [7]

Solubility 0.5% in water [3]

Large-Scale Synthesis: The Isopropanol Strong-
Acid Process
The primary route for the large-scale formation of diisopropyl sulfate is the strong-acid

process for isopropanol production. This process involves the reaction of propylene with

concentrated sulfuric acid to form a mixture of monoisopropyl sulfate and diisopropyl sulfate,

which is then hydrolyzed to produce isopropanol.[1]

Process Chemistry:

The reaction proceeds in two main steps:

Formation of Isopropyl Sulfates: Propylene reacts with sulfuric acid to form monoisopropyl

sulfate. This can then react with another molecule of propylene to yield diisopropyl sulfate.

[3]

CH₃CH=CH₂ + H₂SO₄ → (CH₃)₂CHOSO₃H (Monoisopropyl sulfate)

(CH₃)₂CHOSO₃H + CH₃CH=CH₂ ⇌ ((CH₃)₂CHO)₂SO₂ (Diisopropyl sulfate)
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Hydrolysis: The mixture of isopropyl sulfates is hydrolyzed with water to produce isopropanol

and regenerate sulfuric acid.[8]

((CH₃)₂CHO)₂SO₂ + 2H₂O → 2(CH₃)₂CHOH + H₂SO₄

(CH₃)₂CHOSO₃H + H₂O → (CH₃)₂CHOH + H₂SO₄

Key Process Parameters:

The formation of diisopropyl sulfate is favored by high sulfuric acid concentrations and low

temperatures, characteristic of the strong-acid process.[1][8]

Parameter
Strong-Acid
Process

Weak-Acid Process Reference

Sulfuric Acid

Concentration

> 80% wt (typically

94%)

60-80% wt (typically

70%)
[1][8]

Temperature 20–30 °C 60–65 °C [1][8]

Pressure 10-12 bar 25 bar [8]

The concentration of diisopropyl sulfate is highly dependent on the water content of the

sulfuric acid. Increasing the water content decreases the concentration of diisopropyl sulfate.

[3] A reduction in sulfuric acid concentration from 97 wt% to 84 wt% can reduce the

diisopropyl sulfate concentration by approximately 85%.[3] In a 75 wt% propylene-sulfuric

acid system, the diisopropyl sulfate concentration is about 1%.[3]

Experimental Protocol: Strong-Acid Synthesis of
Isopropyl Sulfates
This protocol outlines the general industrial procedure for the formation of a mixture containing

diisopropyl sulfate.

Objective: To synthesize a mixture of mono- and diisopropyl sulfates from propylene and

concentrated sulfuric acid.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.lookchem.com/Chempedia/Chemical-Technology/7555.html
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK304434/
https://www.lookchem.com/Chempedia/Chemical-Technology/7555.html
https://www.ncbi.nlm.nih.gov/books/NBK304434/
https://www.lookchem.com/Chempedia/Chemical-Technology/7555.html
https://www.ncbi.nlm.nih.gov/books/NBK304434/
https://www.lookchem.com/Chempedia/Chemical-Technology/7555.html
https://www.lookchem.com/Chempedia/Chemical-Technology/7555.html
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://publications.iarc.who.int/_publications/media/download/1877/fdccd55dcef170c9cfcc28ebfd3b9ec44aca9d49.pdf
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://publications.iarc.who.int/_publications/media/download/1877/fdccd55dcef170c9cfcc28ebfd3b9ec44aca9d49.pdf
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://publications.iarc.who.int/_publications/media/download/1877/fdccd55dcef170c9cfcc28ebfd3b9ec44aca9d49.pdf
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propylene (refinery grade)

Concentrated Sulfuric Acid (94% wt)

Water

Equipment:

High-pressure absorption reactor

Hydrolysis vessel

Distillation columns

Associated pumps, heat exchangers, and control systems

Procedure:

Propylene Absorption:

A stream of liquid propylene is introduced into a high-pressure absorption reactor.

Concurrently, concentrated sulfuric acid (94% wt) is fed into the reactor.

The reactor is maintained at a temperature of 20-30°C and a pressure of 10-12 bar.[8]

Vigorous mixing ensures intimate contact between the propylene and the acid, facilitating

the formation of mono- and diisopropyl sulfates.

Hydrolysis:

The resulting mixture of isopropyl sulfates is transferred to a hydrolysis vessel.

Water is added to the mixture to hydrolyze the sulfates into isopropanol and regenerate

the sulfuric acid.[8]

Purification:

The crude isopropanol is separated from the diluted sulfuric acid.
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The isopropanol stream undergoes a series of distillations to remove byproducts such as

diisopropyl ether and to achieve the desired purity.[9]

The diluted sulfuric acid is typically re-concentrated and recycled back into the process.[8]

Byproducts and Impurities:

The main byproduct of this process is diisopropyl ether, which is formed from the reaction of

diisopropyl sulfate with isopropanol or by dehydration of isopropanol.[9] Other impurities can

include propylene oligomers (dimers, trimers, etc.) and acetone.[1][10]

Safety and Handling Considerations
Carcinogenicity: The strong-acid process for isopropanol manufacture is classified as

carcinogenic to humans (Group 1) by IARC.[1] This is attributed to exposure to a mixture of

substances including diisopropyl sulfate, which is classified as possibly carcinogenic to

humans (Group 2B).[11]

Handling Precautions:

Corrosivity: Concentrated sulfuric acid is highly corrosive. All equipment must be constructed

from appropriate corrosion-resistant materials. Carbon steel with Alloy-20 trim or all Alloy-20

construction is often used for handling sulfuric acid in alkylation processes.[12]

Personal Protective Equipment (PPE): Appropriate PPE, including acid-resistant gloves,

clothing, and eye/face protection, must be worn when handling materials from this process.

Ventilation: The process should be carried out in a well-ventilated area to avoid the inhalation

of corrosive mists or volatile organic compounds.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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